Cas no 2228444-56-0 (1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol)

• Product Name: 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol
• CAS No: 2228444-56-0
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6531793
• PubChem ID: 165647353
• Update Time: 2025-07-23

1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1813948
• 2228444-56-0
• 1-[(3,3-dimethylcyclopentyl)methyl]cyclopropan-1-ol
• 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C11H20O/c1-10(2)4-3-9(7-10)8-11(12)5-6-11/h9,12H,3-8H2,1-2H3
• InChI Key： YJNMBNKXJXIYHP-UHFFFAOYSA-N
• SMILES： OC1(CC1)CC1CCC(C)(C)C1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol

Research Brief on 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol (CAS: 2228444-56-0): Recent Advances and Applications

The compound 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol (CAS: 2228444-56-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. The compound's structural complexity and functional groups make it a valuable candidate for further exploration in medicinal chemistry.

Recent synthetic methodologies have improved the efficiency of producing 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol, with a focus on stereoselective synthesis to ensure high purity and yield. Advances in catalytic systems, including the use of transition metal catalysts and organocatalysts, have been reported in peer-reviewed journals. These developments are critical for scaling up production and ensuring reproducibility in pharmaceutical applications. The compound's stability under various conditions has also been a subject of investigation, with findings suggesting its suitability for long-term storage and formulation.

Pharmacological studies have revealed that 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol exhibits notable bioactivity, particularly in modulating specific receptor pathways. Preliminary in vitro and in vivo data indicate its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of pro-inflammatory cytokines. Additionally, its interaction with central nervous system (CNS) targets has sparked interest in its application for neurological disorders. Researchers are currently exploring its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, to better understand its therapeutic window and safety profile.

In the context of drug discovery, 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol has been utilized as a key intermediate in the synthesis of more complex molecules. Its cyclopropane ring serves as a rigid scaffold, enabling the design of compounds with enhanced binding affinity and selectivity. Recent patents and publications highlight its incorporation into novel drug candidates targeting G protein-coupled receptors (GPCRs) and enzymes involved in metabolic pathways. The compound's versatility underscores its importance in the development of next-generation therapeutics.

Future research directions for 1-[(3,3-Dimethylcyclopentyl)methyl]cyclopropan-1-ol include further elucidation of its mechanism of action, optimization of its pharmacological properties, and exploration of its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. As the body of evidence grows, this compound is poised to make a significant impact in the chemical biology and pharmaceutical industries.